Cas no 84131-42-0 (METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE)

• Product Name: METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE
• CAS No: 84131-42-0
• MF: C₈H₁₁FO₃
• MW: 174.169546365738
• CID: 4659904
• PubChem ID: 12847391
• Update Time: 2025-06-12

METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE

• Inchi： 1S/C8H11FO3/c1-12-7(11)8(9)5-3-2-4-6(8)10/h2-5H2,1H3
• InChI Key： RTUMZQUWNLXPOW-UHFFFAOYSA-N
• SMILES： C1(F)(C(OC)=O)CCCCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE

METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE (CAS No. 84131-42-0): An Overview

METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE (CAS No. 84131-42-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique fluorinated cyclohexane structure, exhibits a range of properties that make it a valuable intermediate and building block in various applications.

The chemical structure of METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE consists of a cyclohexane ring with a fluorine atom and a ketone group, as well as a methyl ester functionality. This combination of functional groups imparts distinct reactivity and stability characteristics, making it an attractive candidate for synthetic transformations and derivatization reactions.

In the realm of pharmaceutical research, METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE has been explored for its potential as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting various therapeutic areas, including oncology, neurology, and infectious diseases. The fluorine atom in the molecule can enhance the lipophilicity and metabolic stability of the final drug product, thereby improving its pharmacokinetic properties.

One notable application of METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE is in the synthesis of fluorinated analogs of existing drugs. Fluorination is a common strategy employed to optimize drug candidates by enhancing their potency, selectivity, and bioavailability. For instance, researchers have utilized this compound to synthesize fluorinated derivatives of anti-inflammatory agents and antiviral compounds, demonstrating improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

Beyond pharmaceuticals, METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE finds applications in materials science and polymer chemistry. Its unique structure makes it suitable for the preparation of functional polymers with enhanced thermal stability and mechanical strength. These polymers have potential uses in advanced coatings, adhesives, and composite materials.

The synthetic accessibility of METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE has also been a subject of extensive research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of 1-fluorocyclohexanone with methanol in the presence of an acid catalyst. This method provides high yields and excellent purity, making it suitable for industrial applications.

In terms of safety and handling, it is important to note that while METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices.

The environmental impact of METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential ecological effects. Preliminary findings suggest that this compound has low toxicity to aquatic organisms and is unlikely to persist in the environment for extended periods.

In conclusion, METHYL 1-FLUORO-2-OXOCYCLOHEXANE-1-CARBOXYLATE (CAS No. 84131-42-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an indispensable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and optimize existing processes, the importance of this compound is likely to grow even further.